Cas no 349650-89-1 (5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester)

5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester structure
349650-89-1 structure
Product Name:5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester
CAS No:349650-89-1
MF:C13H22N2O3
MW:254.325383663177
CID:302798
PubChem ID:11459475
Update Time:2025-04-19

5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-, methyl ester
    • 5-Pyrimidinecarboxylicacid,4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-,methylester(9CI)
    • methyl 4-hexyl-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
    • 5-pyrimidinecarboxylic acid,4-hexyl-1,2,3,4-tetrahydro-6-methyl-2-oxo-,methyl ester
    • 349650-89-1
    • Inchi: 1S/C13H22N2O3/c1-4-5-6-7-8-10-11(12(16)18-3)9(2)14-13(17)15-10/h10H,4-8H2,1-3H3,(H2,14,15,17)
    • InChI Key: SOWYXQHCWIMGMR-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(C)NC(NC1CCCCCC)=O)=O

Computed Properties

  • Exact Mass: 254.16304257g/mol
  • Monoisotopic Mass: 254.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.4Ų
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